Cas no 2229259-79-2 (5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine)

• Product Name: 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine
• CAS No: 2229259-79-2
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• CID: 6109746
• PubChem ID: 165702016
• Update Time: 2025-05-20

5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine
• EN300-1916359
• 2229259-79-2

• Inchi： 1S/C8H11BrN4/c9-6-3-11-8(5-1-2-5)13-7(6)4-12-10/h3,5,12H,1-2,4,10H2
• InChI Key： AXRUJMPRQIFXBA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CNN

Computed Properties

• Exact Mass: 242.01671g/mol
• Monoisotopic Mass: 242.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine

Introduction to 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine (CAS No. 2229259-79-2)

5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine, a compound with the chemical identifier CAS No. 2229259-79-2, represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, characterized by a bromine substituent at the 5-position, a cyclopropyl group at the 2-position, and a hydrazinylmethyl moiety at the 4-position, endows it with distinct reactivity and biological activity.

The synthesis of 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 5-position enhances the compound's utility in further functionalization, making it a valuable intermediate in the development of more complex molecules. The cyclopropyl group, known for its stability and ability to influence electronic properties, contributes to the compound's overall chemical behavior. Additionally, the hydrazinylmethyl group serves as a versatile handle for further derivatization, enabling the creation of novel pharmacophores.

Recent research has highlighted the potential of 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine as a key intermediate in the synthesis of antiviral and anticancer agents. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in viral replication and tumor growth. For instance, researchers have explored its activity against RNA-dependent RNA polymerases (RdRp) in viruses, suggesting its role in developing next-generation antiviral therapies. Furthermore, preclinical studies have indicated that derivatives of this compound exhibit promising cytotoxic effects against various cancer cell lines, making it a promising candidate for further investigation.

The hydrazinylmethyl group in 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine is particularly noteworthy for its ability to form Schiff bases with aldehydes and ketones. These reactions can lead to the formation of imines, which are crucial intermediates in many pharmaceutical syntheses. The versatility of this functional group allows for the creation of a wide range of derivatives with tailored biological activities. For example, researchers have synthesized several hydrazinylmethyl-pyrimidine derivatives and evaluated their antimicrobial properties, finding that they exhibit significant activity against both Gram-positive and Gram-negative bacteria.

In addition to its applications in drug development, 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine has shown potential in material science. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with specific electronic and optical properties. For instance, researchers have explored its incorporation into organic semiconductors and light-emitting diodes (LEDs), where its pyrimidine core contributes to enhanced stability and performance.

The bromine substituent at the 5-position of 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine also facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular frameworks efficiently. By leveraging these coupling reactions, chemists can introduce various aryl or heteroaryl groups into the pyrimidine core, expanding the compound's utility as a scaffold for drug discovery.

The growing interest in green chemistry has also influenced the synthesis of 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Advances in catalytic systems and solvent-free reactions have enabled more sustainable production methods for this compound, aligning with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, 5-bromo-2-cyclopropyl-4-(hydrazinylmethyl)pyrimidine (CAS No. 2229259-79-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing antiviral, anticancer, and antimicrobial agents. Additionally, its applications in advanced materials highlight its versatility beyond traditional medicinal chemistry applications. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in both academic and industrial settings.